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Compound of Interest

Compound Name: 2-Aminothiophenol

Cat. No.: B7723504

Essential Safety and Handling Guide for 2-
Aminothiophenol

This guide provides immediate, essential safety protocols and logistical information for handling
2-Aminothiophenol in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification

2-Aminothiophenol is a hazardous chemical that requires careful handling to prevent
exposure and injury. It is harmful if swallowed, causes severe skin burns and eye damage, and
is very toxic to aquatic life with long-lasting effects.[1][2] The substance is also a combustible
liquid and is sensitive to air.[2][3]

Table 1: GHS Hazard Classification for 2-Aminothiophenol
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 o]

. . o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[1][2]

Serious Eye Damage/Eye

o Category 1 Causes serious eye damage[2]

Irritation
Hazardous to the Aquatic H400: Very toxic to aquatic

i Category 1 ]
Environment, Acute life[1]
Hazardous to the Aquatic H410: Very toxic to aquatic life

) ) Category 1 ) ]
Environment, Chronic with long lasting effects[1]
Flammable Liquids Category 4 Combustible liquid[2]

Source: Globally Harmonized System of Classification and Labelling of Chemicals (GHS)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Aminothiophenol to minimize
exposure.[3]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Purpose

Eye/Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133
standards. A face shield
(minimum 8-inch) is also
required.[1][3]

To protect eyes and face from
splashes and vapors that

cause severe burns.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves
must be inspected before use
and disposed of properly after

contamination.[1][4]

To prevent skin contact, which

can cause severe burns.[3]

Body Protection

Alab coat or chemical-
resistant apron and long-

sleeved clothing.[3][4]

To protect skin from accidental

spills and splashes.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if

ventilation is inadequate or if

vapors/mists are generated.[2]

[3][5]

To prevent inhalation of

harmful vapors.

Operational and Handling Plan

A systematic approach is crucial for the safe handling of 2-Aminothiophenol.

3.1. Engineering Controls

o Ventilation: Always handle 2-Aminothiophenol in a well-ventilated area, preferably inside a

chemical fume hood.[2][3]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[3][5]
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 Inert Atmosphere: Due to its air sensitivity, handle and store the chemical under an inert
atmosphere (e.g., nitrogen or argon).[3]

3.2. Step-by-Step Handling Protocol

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a
specific, clearly labeled area for the procedure.

o Dispensing: When transferring the liquid, use appropriate tools to avoid splashes. Keep the
container tightly closed when not in use.[1][3]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition
as it is a combustible liquid.[1][2][3]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
acid chlorides, and chloroformates.[2][5]

3.3. Storage Plan

Store in a cool, dry, well-ventilated area designated as a corrosives area.[2][3]

Keep containers tightly closed and sealed upright to prevent leakage.[1]

Store under an inert atmosphere to prevent degradation from air exposure.[3]

Keep away from heat, sparks, and flame.[3]

Emergency and Disposal Procedures
4.1. Spill Response

e Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Use a spark-proof tool and absorb the spill with an inert material (e.g., vermiculite,
sand, or earth).[3]
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e Collect: Place the absorbed material into a suitable, labeled container for hazardous waste
disposal.[1][3]

o Decontaminate: Clean the spill area thoroughly. Do not allow runoff to enter storm sewers or
waterways.[3]

4.2. First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 30 minutes, removing contact lenses if

present. Seek immediate medical attention.[1][3]

Immediately flush skin with plenty of water for at
i least 15 minutes while removing all
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[3]

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation
administer oxygen. Seek immediate medical
attention.[3]
Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical
attention.[1][3]

4.3. Disposal Plan

o Waste Classification: Any unused 2-Aminothiophenol and contaminated materials (e.g.,
gloves, absorbent pads) must be treated as hazardous waste.[1]

o Disposal Method: Dispose of contents and containers at an approved waste disposal plant.
This may involve incineration in a chemical incinerator equipped with an afterburner and
scrubber.[1]
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e Regulations: Waste generators must comply with all federal, state, and local hazardous

waste regulations for complete and accurate classification and disposal.[3]

Physicochemical Data

Table 3: Properties of 2-Aminothiophenol

Property

Value

Molecular Formula

CesH7NS[1][6]

Molecular Weight 125.19 g/mol [1][6]
Colorless to yellow-brown liquid or solid with a
Appearance _
unique odor[6][7]
Melting Point 19 to 26 °C (66 to 79 °F)[6][7]
Boiling Point 234 - 280 °C (453 - 536 °F)[6][7]
Flash Point 79 °C (174.2 °F)[3]
Specific Gravity ~1.17 g/mL at 25 °C[7]
N Insoluble in water. Soluble in organic solvents
Solubility ]
like alcohols.[6][7]
CAS Number 137-07-5[1][2][3]

Workflow for Safe Handling of 2-Aminothiophenol
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Caption: Workflow for the safe handling of 2-Aminothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Aminothiophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7723504#personal-protective-equipment-for-
handling-2-aminothiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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